Cas no 153775-25-8 (Allyl 3-amino-5-methylbenzoate)

• Product Name: Allyl 3-amino-5-methylbenzoate
• CAS No: 153775-25-8
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD11113171
• CID: 106333
• PubChem ID: 22168586
• Update Time: 2025-09-27

Allyl 3-amino-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-amino-5-methyl-, 2-propen-1-yl ester
• allyl 3-amino-5-methylbenzoate
• prop-2-enyl 3-amino-5-methylbenzoate
• 3-Amino-5-methyl-benzoic acid-2-propenyl ester
• Y7621
• Benzoic acid, 3-amino-5-methyl-, 2-propenyl ester (9CI)
• AKOS006308742
• W-205750
• Prop-2-en-1-yl 3-amino-5-methylbenzoate
• FT-0720357
• SCHEMBL5109264
• DTXSID80623135
• CS-0328653
• 153775-25-8
• MFCD11113171
• ALLYL 3-AMINO-5-METHYLBENZOATE,95+%
• Allyl 3-amino-5-methylbenzoate

• MDL： MFCD11113171
• Inchi： 1S/C11H13NO2/c1-3-4-14-11(13)9-5-8(2)6-10(12)7-9/h3,5-7H,1,4,12H2,2H3
• InChI Key： PYJUKVCWIPWWOB-UHFFFAOYSA-N
• SMILES： O(CC=C)C(C1=CC(=CC(C)=C1)N)=O

Computed Properties

• Exact Mass: 191.09500
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.099
• Boiling Point: 338.078°C at 760 mmHg
• Flash Point: 185.906°C
• Refractive Index: 1.558
• PSA: 52.32000
• LogP: 2.50120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters